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Compound of Interest

Compound Name: BOC-L-phenylalanine-d5

Cat. No.: B119890

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for
BOC-L-phenylalanine-d5. The information is compiled to ensure the safe use of this
compound in a laboratory setting, targeting professionals in research and drug development.
All personnel should be thoroughly trained and familiar with the safety data before handling this

chemical.

Chemical Identification and Properties

BOC-L-phenylalanine-d5 is a deuterated form of BOC-L-phenylalanine, a derivative of the
amino acid L-phenylalanine with a tert-butoxycarbonyl (Boc) protecting group.[1][2] It is
commonly used in peptide synthesis and as a tracer or internal standard in quantitative
analysis by NMR, GC-MS, or LC-MS.[1]

Table 1: Physical and Chemical Properties of BOC-L-phenylalanine-d5
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Property Value Source

Molecular Weight 270.34 g/mol [3114]
White powder / fine crystalline

Appearance [5161[7]
powder

Purity >98% [4]

CAS Number 121695-40-7 [4]

Solubility No data available [3]

) ) 85 - 88 °C (for non-deuterated
Melting Point [6]

form)

Decomposition Temperature

No data available

[3]

Auto-ignition Temperature

No data available

[3]

Hazard Identification and Toxicology

While some safety data sheets indicate that BOC-L-phenylalanine does not meet the criteria for

hazard classification, it is crucial to handle it with care as it may be harmful if ingested, inhaled,

or comes into contact with the skin.[3][8][9]

Potential Health Effects:[3][9]

 Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

o Skin Contact: May be harmful if absorbed through the skin and may cause moderate skin

irritation.

o Eye Contact: May cause eye irritation.

 Ingestion: May be harmful if swallowed.

Toxicological Data Summary:

Acute toxicity, skin corrosion/irritation, serious eye damage/irritation, respiratory or skin

sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity are all listed as
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"Not classified" in the available safety data.[3]

Safe Handling and Storage Protocols

Adherence to standard laboratory safety protocols is essential when working with BOC-L-
phenylalanine-d5.

Engineering Controls

o Work should be conducted in a well-ventilated area.[3]

» Use local exhaust ventilation or a laboratory fume hood to minimize exposure to dust and
aerosols.[9]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling BOC-L-
phenylalanine-d5:

Eye Protection: Safety glasses with side-shields.

Hand Protection: Chemical-resistant gloves.[3]

Skin and Body Protection: Protective clothing, such as a lab coat.[3]

Respiratory Protection: In cases where dust formation is likely and ventilation is inadequate,
a NIOSH-approved respirator for dusts should be used.

Hygiene Measures

» Wash hands thoroughly with soap and water after handling and before eating, drinking,
smoking, or using the restroom.[3]

» Keep the compound away from food, drink, and animal feed.[8][10]

Storage Conditions

Proper storage is critical to maintain the integrity of BOC-L-phenylalanine-d5.
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Table 2: Recommended Storage Conditions

Parameter Recommendation Source
Temperature Refrigerated (+2°C to +8°C) [3114]
Atmosphere Store desiccated [31[4]
Light Protect from light [3114]
] Keep container tightly closed
Container
in a dry, well-ventilated place
Incompatible Materials
e Avoid contact with strong oxidizing agents.[3]
Emergency Procedures
First-Aid Measures
Table 3: First-Aid Procedures
Exposure Route First-Aid Instructions Source

Move the person to fresh air. If

not breathing, give artificial

Inhalation o ) [3][9]
respiration. Seek medical
attention.
Wash the affected area with

Skin Contact plenty of soap and water. Seek  [3][9]

immediate medical attention.

Rinse cautiously with water for
Eye Contact )
several minutes.

[3]

Rinse mouth with water. Never

give anything by mouth to an

Ingestion _ [31[9]
unconscious person. Seek
medical attention.
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In case of feeling unwell after exposure, seek medical advice and show the product label or
safety data sheet if possible.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical powder, alcohol-resistant foam,
or carbon dioxide.[3]

o Hazardous Combustion Products: In case of fire, hazardous decomposition products such as
carbon oxides (CO, CO2) and nitrogen oxides may be formed.[3]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment to avoid dust
formation and inhalation.[3]

o Environmental Precautions: Prevent the material from entering sewers or public waters.[3]

o Containment and Cleanup: For spills, mechanically take up the material (e.g., by sweeping
or shoveling) and collect it in a suitable, labeled container for disposal.[3][9]

Disposal Considerations

o Dispose of unused product and its container in accordance with federal, state, and local
environmental regulations.[3]

¢ Itis recommended to contact a licensed professional waste disposal service for disposal of
this material.[3]

Experimental Workflow and Safety Diagram

The following diagram illustrates the logical workflow for the safe handling of BOC-L-
phenylalanine-d5, from receipt of the material to its final disposal.
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Safe Handling Workflow for BOC-L-phenylalanine-d5

Receiving and Storage

Receive Shipment

Inspect Container for Damage

Store at +2°C to +8°C, Desiccated, Protected from Light

and Use

Prepare Work Area (Ventilated)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh/Handle CoOmpouNd gl gtttk ettt

Use in Experiment Accidental Spill Personal Exposure

T
Cleanup!and Disposal

Y

Clean Work Area and Equipment Dispose of Waste Material via Licensed Service

i

Remove and Dispose of PPE Properly

Click to download full resolution via product page

Caption: Workflow for safe handling of BOC-L-phenylalanine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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